![molecular formula C23H26N4OS B5348260 N-(5-{[4-(diphenylmethyl)-1-piperazinyl]methyl}-1,3-thiazol-2-yl)acetamide](/img/structure/B5348260.png)
N-(5-{[4-(diphenylmethyl)-1-piperazinyl]methyl}-1,3-thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-{[4-(diphenylmethyl)-1-piperazinyl]methyl}-1,3-thiazol-2-yl)acetamide is a chemical compound that has attracted significant attention from researchers due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit various biological activities, including antipsychotic, anxiolytic, and antidepressant effects.
Mechanism of Action
The mechanism of action of N-(5-{[4-(diphenylmethyl)-1-piperazinyl]methyl}-1,3-thiazol-2-yl)acetamide is not fully understood. However, it has been proposed that this compound acts as a partial agonist at the 5-HT1A receptor, which is responsible for its anxiolytic and antidepressant effects. It has also been suggested that this compound may act by modulating the levels of various neurotransmitters such as dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. This compound has been shown to decrease the levels of corticosterone, a stress hormone, in animal models. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is responsible for promoting the growth and survival of neurons in the brain.
Advantages and Limitations for Lab Experiments
N-(5-{[4-(diphenylmethyl)-1-piperazinyl]methyl}-1,3-thiazol-2-yl)acetamide has several advantages for lab experiments. This compound is easy to synthesize and has high purity, which makes it suitable for various analytical techniques. However, this compound has certain limitations, such as its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on N-(5-{[4-(diphenylmethyl)-1-piperazinyl]methyl}-1,3-thiazol-2-yl)acetamide. One possible direction is to study the potential applications of this compound in the treatment of various neuropsychiatric disorders such as anxiety, depression, and schizophrenia. Another direction is to investigate the mechanism of action of this compound in more detail, which could lead to the development of more potent and selective drugs. Additionally, the pharmacokinetics and pharmacodynamics of this compound need to be studied further to determine its safety and efficacy in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has shown great potential for various applications in the field of medicinal chemistry. This compound has been found to exhibit antipsychotic, anxiolytic, and antidepressant effects, and has been shown to possess potent 5-HT1A receptor agonist activity. Further research is needed to fully understand the mechanism of action of this compound and to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis method of N-(5-{[4-(diphenylmethyl)-1-piperazinyl]methyl}-1,3-thiazol-2-yl)acetamide involves the condensation of 2-aminothiazole with 4-benzhydrylpiperazine in the presence of acetic anhydride and triethylamine. The resulting compound is then reacted with acetic anhydride to yield the final product. The purity of the product can be confirmed by using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-(5-{[4-(diphenylmethyl)-1-piperazinyl]methyl}-1,3-thiazol-2-yl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been found to exhibit antipsychotic, anxiolytic, and antidepressant effects in various animal models. It has also been shown to possess potent 5-HT1A receptor agonist activity, which is responsible for its anxiolytic and antidepressant effects.
properties
IUPAC Name |
N-[5-[(4-benzhydrylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4OS/c1-18(28)25-23-24-16-21(29-23)17-26-12-14-27(15-13-26)22(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-11,16,22H,12-15,17H2,1H3,(H,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POMBBXFEXKRGLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC=C(S1)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.